Cas no 1006592-59-1 (3-2-2-(1-Oxo-10-undecyn-1-yl)aminoethoxyethoxypropanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester)

Technical Introduction: 3-2-2-(1-Oxo-10-undecyn-1-yl)aminoethoxyethoxypropanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester is a specialized heterobifunctional crosslinking reagent featuring an alkyne group and an activated NHS ester. The alkyne moiety enables selective conjugation via click chemistry, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the NHS ester facilitates efficient amine coupling under mild conditions. The extended polyethylene glycol (PEG) spacer enhances solubility and reduces steric hindrance, improving reactivity with biomolecules. This compound is particularly valuable for bioconjugation applications, including protein labeling, surface functionalization, and polymer modification. Its dual functionality and optimized spacer design ensure high selectivity and efficiency in complex chemical and biological systems.

3-2-2-(1-Oxo-10-undecyn-1-yl)aminoethoxyethoxypropanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester structure

1006592-59-1 structure

Product Name:3-2-2-(1-Oxo-10-undecyn-1-yl)aminoethoxyethoxypropanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester

CAS No:1006592-59-1

MF:C₂₂H₃₄N₂O₇

MW:438.514566898346

CID:2601968

PubChem ID:118797100

Update Time:2025-10-23

3-2-2-(1-Oxo-10-undecyn-1-yl)aminoethoxyethoxypropanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester Chemical and Physical Properties

Names and Identifiers

- 2,5-dioxopyrrolidin-1-yl 3-(2-(2-undec-10-ynamidoethoxy)ethoxy)propanoate
- Propargyl-C8-amido-PEG2-NHS ester
- CS-0127559
- 1006592-59-1
- Propanoic acid, 3-[2-[2-[(1-oxo-10-undecyn-1-yl)amino]ethoxy]ethoxy]-, 2,5-dioxo-1-pyrrolidinyl ester
- HY-133539
- AKOS027257089
- DA-77095
- (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-(undec-10-ynoylamino)ethoxy]ethoxy]propanoate
- 3-2-2-(1-Oxo-10-undecyn-1-yl)aminoethoxyethoxypropanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester
- Inchi： 1S/C22H34N2O7/c1-2-3-4-5-6-7-8-9-10-19(25)23-14-16-30-18-17-29-15-13-22(28)31-24-20(26)11-12-21(24)27/h1H,3-18H2,(H,23,25)
- InChI Key： OMCLMLMPUVUIQP-UHFFFAOYSA-N
- SMILES： O=C(CCCCCCCCC#C)NCCOCCOCCC(=O)ON1C(CCC1=O)=O

Computed Properties

Exact Mass: 438.23660143 g/mol
Monoisotopic Mass: 438.23660143 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 19
Complexity: 611
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 111
Molecular Weight: 438.5

3-2-2-(1-Oxo-10-undecyn-1-yl)aminoethoxyethoxypropanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester Security Information

Storage Condition：(BD338559)

3-2-2-(1-Oxo-10-undecyn-1-yl)aminoethoxyethoxypropanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P786375-1mg	3-[2-[2-[(1-Oxo-10-undecyn-1-yl)amino]ethoxy]ethoxy]propanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester	1006592-59-1	1mg	$ 50.00	2022-06-03
TRC	P786375-2mg	3-[2-[2-[(1-Oxo-10-undecyn-1-yl)amino]ethoxy]ethoxy]propanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester	1006592-59-1	2mg	$ 70.00	2022-06-03
TRC	P786375-10mg	3-[2-[2-[(1-Oxo-10-undecyn-1-yl)amino]ethoxy]ethoxy]propanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester	1006592-59-1	10mg	$ 230.00	2022-06-03
ChemScence	CS-0127559-10mg	Propargyl-C8-amido-PEG2-NHS ester	1006592-59-1	10mg	$481.0	2022-04-28